Cas no 175278-49-6 (4-(4-Bromophenyl)sulfanyl-3-nitrobenzenecarbaldehyde)

• Product Name: 4-(4-Bromophenyl)sulfanyl-3-nitrobenzenecarbaldehyde
• CAS No: 175278-49-6
• MF: C₁₃H₈BrNO₃S
• MW: 338.17652130127
• MDL: MFCD00173713
• CID: 111990
• PubChem ID: 4681180
• Update Time: 2025-04-18

4-(4-Bromophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-[(4-bromophenyl)thio]-3-nitro-
• 4-(4-bromophenyl)sulfanyl-3-nitrobenzaldehyde
• 4-[(4-Bromophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde
• 4-(4-Bromophenylthio)-3-nitrobenzaldehyde
• AC1NFC11
• AG-E-25751
• CTK4D5867
• MolPort-001-760-432
• RP16752
• SBB002342
• TIMTEC-BB SBB002342
• 4-((4-Bromophenyl)thio)-3-nitrobenzaldehyde
• CS-0359982
• JS-004C
• 4-[(4-bromophenyl)sulfanyl]-3-nitrobenzaldehyde
• DTXSID90405500
• AKOS005073082
• MFCD00173713
• Benzaldehyde, 4-[(4-bromophenyl)thio]-3-nitro-
• SCHEMBL6058010
• J-513158
• 175278-49-6
• 2,6-dichlorophenyl2,6-dichlorobenzoate
• 4-(4-Bromophenyl)sulfanyl-3-nitrobenzenecarbaldehyde

• MDL： MFCD00173713
• Inchi： 1S/C13H8BrNO3S/c14-10-2-4-11(5-3-10)19-13-6-1-9(8-16)7-12(13)15(17)18/h1-8H
• InChI Key： NIKKSXPLNKTMPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.94100
• Monoisotopic Mass: 336.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Melting Point: 138-139
• PSA: 88.19000
• LogP: 4.84420

4-(4-Bromophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT